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Compound of Interest

Compound Name: Spasmofen

CAS No.: 82824-08-6

Cat. No.: B1261437

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Spasmofen, a pharmaceutical compound commonly utilized in research and development.

Adherence to these procedures is critical to ensure personnel safety, environmental protection,

and regulatory compliance. The primary active ingredients in the most common formulation of

Spasmofen are Ketoprofen, a non-steroidal anti-inflammatory drug (NSAID), and Hyoscine

Butylbromide, an antispasmodic agent.[1][2][3][4]

Core Principles of Pharmaceutical Waste
Management
The disposal of laboratory waste, including unused or expired Spasmofen, must prioritize the

minimization of environmental impact. NSAIDs like Ketoprofen are increasingly detected in

aquatic environments and can be challenging to remove from wastewater.[5][6][7] Therefore,

direct disposal down the drain is strongly discouraged unless explicitly permitted by local

regulations and institutional policies.

Spasmofen Formulations
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While the most prevalent formulation of Spasmofen contains Ketoprofen and Hyoscine

Butylbromide, it is crucial to be aware of other formulations that may be encountered.[1][2][3][4]

A less common formulation, also branded as Spasmofen, has been reported to contain opioids

such as codeine and morphine.[8] Another product, "Spasmofen-M," is a combination of

Dicyclomine and Mefenamic Acid.[9] The disposal protocols outlined below are intended for the

Ketoprofen and Hyoscine Butylbromide formulation. Disposal of opioid-containing substances

requires more stringent security and disposal measures, often governed by specific controlled

substance regulations. Always confirm the active ingredients of your material before

proceeding with disposal.

Quantitative Data on Spasmofen Components
Active Ingredient Chemical Class Therapeutic Use

Environmental
Considerations

Ketoprofen

Non-Steroidal Anti-

Inflammatory Drug

(NSAID)

Analgesic, Anti-

inflammatory

Detected in surface

water; can have

ecotoxicological

effects.[5][10]

Hyoscine

Butylbromide

Antispasmodic,

Anticholinergic

Relief of smooth

muscle spasm

Data on

environmental

persistence is less

extensive than for

NSAIDs.

Experimental Protocols for Disposal
The following step-by-step protocol is recommended for the disposal of Spasmofen
(Ketoprofen/Hyoscine Butylbromide formulation) in a laboratory setting.

1.0 Personal Protective Equipment (PPE)

1.1. Wear appropriate PPE, including safety glasses, a lab coat, and nitrile gloves, when

handling Spasmofen for disposal.

2.0 Preferred Disposal Method: Pharmaceutical Take-Back Program
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2.1. The most environmentally sound method for disposing of unused pharmaceuticals is

through a designated take-back program.[11][12][13] 2.2. Contact your institution's

Environmental Health and Safety (EHS) department to inquire about established

pharmaceutical waste disposal programs. 2.3. If a take-back program is available, follow all

institutional guidelines for packaging and labeling the waste for collection.

3.0 Alternative Disposal Method (in the absence of a take-back program)

This method is aligned with guidelines from the U.S. Food and Drug Administration (FDA) and

the Environmental Protection Agency (EPA) for the disposal of non-controlled substances in the

absence of a take-back program.[13][14][15]

3.1. Deactivation and Containment: 3.1.1. For solid dosage forms (tablets, capsules), do not

crush the medication.[13] 3.1.2. For liquid formulations, prepare for mixing with an inert,

undesirable substance. 3.1.3. In a sealable plastic bag or a container that can be tightly closed,

mix the unused Spasmofen with an unpalatable material such as used coffee grounds, dirt, or

cat litter.[12][14] This step makes the drug less appealing to children and pets and prevents

diversion. 3.1.4. Add a small amount of water to solid dosage forms to help them dissolve and

mix with the undesirable substance. 3.1.5. Seal the bag or container securely.

3.2. Final Disposal: 3.2.1. Place the sealed container in the regular laboratory or municipal

trash. 3.2.2. Before disposing of the original Spasmofen packaging, remove or obscure all

personal and identifying information from the label to protect privacy.[14]

4.0 What Not to Do

4.1. Do not flush Spasmofen down the toilet or pour it down the sink.[12] Pharmaceutical

residues in waterways can have adverse effects on aquatic life. Ketoprofen is not on the FDA's

"flush list" of medications that are considered safe for flushing when a take-back program is not

available.[11] 4.2. Do not dispose of Spasmofen in a manner that could lead to accidental

ingestion by humans or animals.

Logical Workflow for Spasmofen Disposal
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Unused Spasmofen Identified for Disposal

Confirm Active Ingredients:
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Undesirable Substance

(e.g., coffee grounds, cat litter)

No

Remove Personal Information
from Original Packaging

Place Mixture in a
Sealed Container

Dispose of Sealed Container
in Municipal Trash

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Spasmofen in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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